5-[(6-chloropyridin-3-yl)methylidene]-3-ethyl-2-[(4H-1,2,4-triazol-4-yl)imino]-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C13H11ClN6OS
• Molecular Weight: 334.79 g/mol
• IUPAC Name: (2Z,5Z)-5-[(6-chloropyridin-3-yl)methylidene]-3-ethyl-2-(1,2,4-triazol-4-ylimino)-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C13H11ClN6OS/c1-2-20-12(21)10(5-9-3-4-11(14)15-6-9)22-13(20)18-19-7-16-17-8-19/h3-8H,2H2,1H3/b10-5-,18-13-
• Standard InChI Key: ZQXUZSJKVIQLMP-FWSJCCAESA-N
• Isomeric SMILES: CCN\1C(=O)/C(=C/C2=CN=C(C=C2)Cl)/S/C1=N\N3C=NN=C3
• SMILES: CCN1C(=O)C(=CC2=CN=C(C=C2)Cl)SC1=NN3C=NN=C3
• Canonical SMILES: CCN1C(=O)C(=CC2=CN=C(C=C2)Cl)SC1=NN3C=NN=C3

Introduction

Synthesis

Although no direct synthesis protocol for this exact compound was found in the provided sources, similar thiazolidinone derivatives are typically synthesized through:

• Condensation Reactions: Using aldehydes or ketones with thiosemicarbazides or similar precursors.

• Cyclization: Formation of the thiazolidinone ring using sulfur-containing reagents.

• Functionalization: Introducing substituents like chloropyridine and triazole through nucleophilic substitution or coupling reactions.

These steps often involve mild reaction conditions and are monitored by techniques like thin-layer chromatography (TLC).

Characterization Techniques

Compounds like this one are characterized using:

• Nuclear Magnetic Resonance (NMR): For structural elucidation.

• Mass Spectrometry (MS): To confirm molecular weight.

• Infrared Spectroscopy (IR): To identify functional groups.

• X-ray Crystallography: For determining the three-dimensional structure.

Potential Biological Activities

Based on its structure, this compound may exhibit:

• Antimicrobial Activity:

  • The presence of nitrogen-rich triazole and halogenated pyridine rings enhances interactions with microbial enzymes or DNA.

  • Thiazolidinones are known for antibacterial and antifungal properties.

• Enzyme Inhibition:

  • Compounds with similar frameworks have been studied as inhibitors of enzymes like 5-lipoxygenase (5-LOX), which is involved in inflammatory pathways.

• Anticancer Potential:

  • The electron-donating and withdrawing groups in the molecule can interact with cancer cell targets, disrupting cell proliferation.

Applications in Drug Design

This compound's diverse functional groups make it a candidate for drug discovery programs targeting:

• Infectious diseases

• Inflammatory disorders

• Cancer

Its ability to form hydrogen bonds and π-stacking interactions is crucial for binding to biological macromolecules.

Data Table

Property	Description
Molecular Formula	C₁₀H₉ClN₄OS
Molecular Weight	Approximately 268 g/mol
Functional Groups	Chloropyridine, thiazolidinone, triazole
Anticipated Applications	Antimicrobial, anticancer, enzyme inhibition
Characterization Methods	NMR, MS, IR, X-ray crystallography

Future Research Directions

To fully explore the potential of this compound:

• Perform in vitro and in silico studies to evaluate its binding affinity to biological targets.

• Optimize its structure to enhance solubility and bioavailability.

• Investigate its metabolic stability and toxicity profiles.

The unique combination of structural motifs in this molecule makes it a promising candidate for further pharmacological development.